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Compound of Interest

Compound Name: Orientanol A

Cat. No.: B1159813

An In-Depth Technical Guide to Orientanol A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orientanol A is a naturally occurring isoflavonoid, a type of flavonoid, belonging to the
pterocarpan class. It is primarily isolated from plant species of the genus Erythrina. While
research on Orientanol A is not extensive, this guide provides a comprehensive overview of its
chemical structure, and known biological activities based on related compounds, and outlines
general experimental procedures for its isolation and characterization. This document aims to
serve as a foundational resource for professionals in drug discovery and natural product
chemistry.

Chemical Structure and Properties of Orientanol A

Orientanol A is a complex heterocyclic organic molecule with a pterocarpan core structure. Its
chemical identity is well-defined by its molecular formula, mass, and spectroscopic data.

Table 1: Chemical and Physical Properties of Orientanol A
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Property Value

Molecular Formula C21H2407

Molecular Weight 388.41 g/mol [1]

CAS Number 190381-82-9[1]
Chemical Class Flavonoid (Pterocarpan)

0OC1C=C20C[C@@]3(0)C4C=CC(OC)=C(CC
@@(O)[H))C=40[C@@]3([H])C2=CC=1][1]

SMILES Notation

Natural Sources Erythrina arborescens, Erythrina variegata[1]

Soluble in organic solvents such as chloroform,
Solubility dichloromethane, ethyl acetate, DMSO, and

acetone[1]

Biological Activity

Direct and extensive studies on the biological activity of Orientanol A are limited in publicly
available scientific literature. However, the activities of structurally related pterocarpans isolated
from the Erythrina genus provide valuable insights into its potential therapeutic properties.

Antibacterial Activity

Several pterocarpans from Erythrina species have demonstrated notable antibacterial
properties. For instance, Orientanol B, a closely related compound, has shown significant
activity against methicillin-resistant Staphylococcus aureus (MRSA).

Table 2: Antibacterial Activity of Selected Pterocarpans from Erythrina variegata

Compound Test Organism MIC (pg/mL) Reference
Orientanol B MRSA 3.13-6.25 [2]
Erycristagallin MRSA 3.13-6.25 [2]
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The mechanism of antibacterial action for flavonoids is often attributed to their ability to disrupt
bacterial cell membranes, inhibit nucleic acid synthesis, and interfere with bacterial
metabolism[3][4][5].

Anticancer Activity

Extracts from the root bark of Erythrina variegata, a known source of Orientanol A, have been
reported to exhibit anticancer activity[6][7]. Studies on other compounds isolated from Erythrina
species have shown cytotoxicity against various cancer cell lines[8][9]. For example, some
pterocarpans and isoflavones from Erythrina have demonstrated moderate to weak activity
against KB, BC, and NCI-H187 cancer cells[8]. While these findings are promising, specific
cytotoxic data for Orientanol A is not currently available.

Anti-inflammatory and Other Activities

Flavonoids, as a class, are well-known for their anti-inflammatory properties, often acting
through the inhibition of pro-inflammatory enzymes and signaling pathways[10][11][12][13].
While no specific studies on the anti-inflammatory activity of Orientanol A have been found, it
is a plausible area for future investigation. Other potential activities of pterocarpans include
antiplasmodial and antiangiogenic effects[8][14].

Signaling Pathways

As of the latest available data, there is no published research detailing the specific signaling
pathways modulated by Orientanol A. The broader class of flavonoids is known to interact with
a multitude of cellular signaling cascades, including those involved in inflammation, cell
proliferation, and apoptosis. For example, other flavonoids like orientin have been studied for
their effects on pathways such as the autophagy-lysosomal pathway. However, without direct
experimental evidence, any discussion of Orientanol A's role in cellular signaling would be
speculative. Further research is required to elucidate its mechanism of action at the molecular
level.

Experimental Protocols

The following sections outline generalized experimental procedures for the isolation and
characterization of pterocarpans like Orientanol A from Erythrina species.
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Isolation of Orientanol A from Plant Material

The isolation of pterocarpans from Erythrina typically involves extraction followed by
chromatographic separation.

Dried and Ground Plant Material
(e.g., Erythrina stem bark)

(Maceration with MethanoD

Solvent-Solvent Partitioning
(e.g., with n-hexane, carbon tetrachloride, chloroform)

Select bioactive fraction
(e.g., Carbon tetrachloride soluble fraction)

Column Chromatography
(Silica Gel)

Elute with solvent gradient

Preparative TLC or HPLC

Pure Orientanol A

Structural Elucidation
(NMR, Mass Spectrometry)

Click to download full resolution via product page

Generalized workflow for the isolation of pterocarpans from Erythrina.
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Methodology:

o Plant Material Preparation: The stem bark or roots of the source plant (e.g., Erythrina fusca)
are collected, dried, and ground into a fine powder.

o Extraction: The powdered plant material is subjected to maceration with a polar solvent,
typically methanol, at room temperature for an extended period. The process is usually
repeated multiple times to ensure exhaustive extraction.

o Solvent Partitioning: The resulting crude methanol extract is concentrated under reduced
pressure and then subjected to solvent-solvent partitioning with solvents of increasing
polarity, such as n-hexane, carbon tetrachloride, and chloroform, to separate compounds
based on their polarity.

o Column Chromatography: The fraction showing the desired bioactivity (e.g., the carbon
tetrachloride soluble fraction) is subjected to column chromatography on silica gel. Elution is
performed with a gradient of solvents, starting with a non-polar solvent like petroleum ether
and gradually increasing the polarity with solvents like ethyl acetate.

» Further Purification: Fractions collected from column chromatography are further purified
using techniques such as preparative thin-layer chromatography (TLC) or high-performance
liquid chromatography (HPLC) to yield the pure compound.

 Structural Elucidation: The structure of the isolated pure compound is confirmed using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (*H-
NMR, 8C-NMR) and Mass Spectrometry (MS).

Conclusion and Future Directions

Orientanol A is a pterocarpan with a well-defined chemical structure, naturally found in plants
of the Erythrina genus. While direct evidence of its biological activity is scarce, related
compounds suggest potential antibacterial and anticancer properties. The lack of information
on its mechanism of action and interaction with cellular signaling pathways represents a
significant knowledge gap and a promising area for future research. The development of a
detailed understanding of the pharmacological profile of Orientanol A will require further
investigation into its bioactivities, mechanism of action, and potential therapeutic applications.
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This guide provides a starting point for researchers and professionals interested in exploring
the potential of this natural product in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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